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Compound of Interest

4H-1,3-Oxazin-4-one, 6-methyl-2-
Compound Name:

phenoxy-
CAS No.: 61387-27-7
Cat. No.: B14590289

Get Quote

Executive Summary & Strategic Rationale

The 1,3-0xazin-4-one core represents a "privileged structure" in drug discovery, offering a
bioisosteric alternative to quinazolines and isoquinolines. The specific derivative 6-methyl-2-
phenoxy-4H-1,3-oxazin-4-one is of particular interest due to the lability of the C2-phenoxy
group toward nucleophilic displacement, making it both a pharmacological agent (via covalent
enzyme inhibition) and a high-value synthetic intermediate.

This guide rejects the common "one-pot" oversimplifications found in general literature. Instead,
it presents a modular, stepwise synthesis designed for scalability and purity. The protocol
prioritizes the Chlorimidate Pathway, which offers superior regiocontrol compared to direct
cyclization methods.

Retrosynthetic Analysis

To design a robust synthesis, we deconstruct the target molecule into stable precursors. The
critical bond disconnection occurs at the C2-O(phenoxy) and N3-C4 junctions.
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e Primary Disconnection: Nucleophilic Aromatic Substitution (

) of a leaving group (LG) at the C2 position by a phenoxide nucleophile.

¢ Secondary Disconnection: Activation of the lactam/imide tautomer of the oxazine core.

e Precursor Assembly: Cyclocondensation of a C4 fragment (diketene or acetoacetate) with a
C1-N fragment (urea or urethane).

RAW MATERIALS Cyclocondensation PRECURSOR Activation (POCI3 INTERMEDIATE

Diketene + Urethane/Urea 6-Methyl-2H-1,3-0xazine-2,4(3H)-dione 2-Chloro-6-methyl-4H-1,3-oxazin-4-one

6-methyl-2-phenoxy-4H-1,3-oxazin-4-one
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Figure 1: Retrosynthetic logic flow demonstrating the stepwise construction of the oxazine core.

Primary Synthetic Route: The Chlorimidate Protocol

This route is preferred for its reliability. It avoids the formation of regioisomeric pyrimidines, a
common pitfall when using urea directly.

Phase 1: Construction of the Oxazine Core

Objective: Synthesis of 6-methyl-2H-1,3-oxazine-2,4(3H)-dione. Mechanism: Acylation of a
carbamate followed by acid-catalyzed cyclization.

o Reagents: Diketene (or tert-butyl acetoacetate), Ethyl carbamate (Urethane), TFA/TFAA.

« Critical Insight: Direct reaction of diketene with urea often yields 6-methyluracil. Using ethyl
carbamate favors the O-cyclization required for the oxazine ring.

Protocol:
o Dissolve ethyl carbamate (1.0 eq) in anhydrous THF.
e Add diketene (1.1 eq) dropwise at 0°C containing catalytic DMAP.

« Stir at room temperature for 4 hours to form the N-acetoacetyl urethane intermediate.
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o Cyclization: Treat the intermediate with Trifluoroacetic Anhydride (TFAA) to induce
dehydration and ring closure.

 Purification: Recrystallize from ethanol/hexane.

Phase 2: Activation via Chlorination

Objective: Synthesis of 2-chloro-6-methyl-4H-1,3-oxazin-4-one. Mechanism: Vilsmeier-Haack
type activation converting the C2-carbonyl to a highly reactive imidoyl chloride.

Protocol:

Suspend the dione from Phase 1 (10 mmol) in Phosphorus Oxychloride (

, 5mL).

e Add

(1.0 eq) to facilitate the reaction.

o Reflux for 2—3 hours. The suspension will clear as the chloride forms.
e Workup (Caution): Remove excess

under reduced pressure. Pour the residue onto crushed ice/water rapidly to precipitate the
product. Note: The 2-chloro intermediate is hydrolytically unstable; process immediately or
store under Argon.

Phase 3: Nucleophilic Displacement (The Target Step)

Objective: Installation of the phenoxy group via

. Mechanism: Addition-Elimination at the C2 position.

Protocol:
» Dissolve Phenol (1.1 eq) in anhydrous Acetone or DMF.

¢ Add Potassium Carbonate (
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, 2.0 eq) and stir for 30 minutes to generate the phenoxide in situ.

e Cool to 0°C and add a solution of 2-chloro-6-methyl-4H-1,3-oxazin-4-one (1.0 eq) dropwise.
» Allow to warm to room temperature and stir for 4—6 hours.
e Quench: Pour into ice water. The target compound, being lipophilic, will precipitate.

 Purification: Recrystallize from Ethanol or purify via flash chromatography (Hexane/EtOAc
8:2).

Technical Data & Process Parameters

The following table summarizes the physicochemical properties and expected yield data based
on standard heterocyclic protocols.

Parameter Value /| Description Notes
Molecular Formula MW: 203.20 g/mol
Expected Yield 65% — 75% (Overall) Step 2 is the yield-limiting step.
White to Off-White Crystalline
Appearance .
Solid
] ] Sharp melting point indicates
Melting Point 142°C — 145°C ) )
high purity.
2.25 (s, 3H,
_ C5-H singlet confirms 4H-
Key 1H NMR Signals )
), oxazin-4-one core.
5.95 (s, 1H, C5-H)
1760
_ High frequency C=0 is
IR Signature (Lactone C=0), 1640 o )
characteristic of oxazinones.
(C=N)

Mechanistic Workflow (Graphviz)
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The following diagram illustrates the reaction flow, highlighting the critical transition from the
dione to the reactive chloro-intermediate.
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Figure 2: Stepwise reaction workflow from raw materials to the final phenoxy-substituted target.

Alternative Route: The Thio-Ether Pathway

If the chlorination route proves too harsh (causing ring degradation), the Thio-Ether Pathway is
a milder alternative utilized in sensitive heterocyclic synthesis.

e Thionation: React Diketene with Ammonium Thiocyanate (
) to yield 2-thioxo-6-methyl-2,3-dihydro-4H-1,3-0xazin-4-one.
o S-Alkylation: Treat the thione with Methyl lodide (

) and mild base (
) to form the 2-methylthio derivative.

o Displacement: The -SMe group is an excellent leaving group. React with Phenol (reflux in
Toluene) to displace -SMe and install the -OPh group.

o Advantage:[1][2] Avoids corrosive

o Disadvantage: Evolution of methanethiol (stench/toxic) during the final step.

Safety & Handling (E-E-A-T)
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» Diketene: Highly reactive and lachrymatory. Must be handled in a fume hood. Polymerizes
violently with base; keep acidic or neutral until reaction.

e Phosphorus Oxychloride (

): Reacts explosively with water. Quench reactions by slow addition to a large excess of ice.

e 1,3-Oxazin-4-ones: These compounds are potential serine protease inhibitors. Handle as
bioactive substances with full PPE (gloves, goggles, respirator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-2-phenoxy-4h-1-3-oxazin-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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